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Compound of Interest

Compound Name: Butyl D-glucoside

Cat. No.: B12647583

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Butyl D-glucoside in a laboratory setting. The information is
tailored for researchers, scientists, and drug development professionals to ensure safe
handling and minimize risks.

Hazard Assessment and Safety Overview

Butyl D-glucoside is generally considered to be of low toxicity.[1][2] According to multiple
safety data sources, it does not meet the criteria for classification as a hazardous substance
under the Globally Harmonized System (GHS).[3] The U.S. Environmental Protection Agency's
(EPA) Safer Choice program has also identified Butyl D-glucoside as a chemical of low
concern.[3] However, as with any chemical, appropriate safety precautions should be taken to
minimize exposure. While it has low acute oral and dermal toxicity, some alkyl glucosides may
cause skin irritation at high concentrations.[1][4]
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Safety Parameter Information Source
GHS Hazard Classification Not Classified [3]
Acute Oral Toxicity Low [1]
Acute Dermal Toxicity Low [1]

Skin Irritation

Not an irritant at
concentrations relevant to [1][2]

cleaners

Eye Irritation

May cause serious eye

[5]

irritation

Respiratory Sensitization

May cause allergy or asthma
o [5]
symptoms if inhaled

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is crucial for safe handling. The following table outlines the

recommended PPE for handling Butyl D-glucoside.
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Protection Type Required PPE

Specifications and Best
Practices

Eye and Face Protection Safety Goggles

Weatr tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[6]

Skin Protection Laboratory Coat & Gloves

Wear a standard laboratory
coat. Handle with gloves,
which must be inspected prior
to use. Wash and dry hands

after handling.[6]

Respiratory Protection Generally Not Required

Use in a well-ventilated area.
[6] If exposure limits are
exceeded or irritation is
experienced, a full-face

respirator should be used.[6]

Below is a workflow for selecting the appropriate PPE when handling Butyl D-glucoside.
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Start: Handling
Butyl D-glucoside

Risk Asdessment

Assess Physical Form
(Solid or Liquid)

T~ |

Solid Liquid

Solid Form Liquid/Solution Form

Weighing or Transferring Handling Butyl D-glucoside
Solid Butyl D-glucoside Solution

Potential for
Splashing?

Potential for
Dust Formation?

Standard PPE: Enhanced PPE: Standard PPE:
- Safety Goggles - Standard PPE - Safety Goggles
- Lab Coat - Use in Ventilated Hood - Lab Coat
- Gloves - Consider N95 Respirator - Gloves

Enhanced PPE:
- Standard PPE
- Face Shield

Proceed with
Experiment

Click to download full resolution via product page

PPE Selection Workflow for Butyl D-glucoside
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Operational Handling and Storage Plan

Safe Handling Procedures:

o Ventilation: Always handle Butyl D-glucoside in a well-ventilated area.[6] For procedures
that may generate dust or aerosols, use a chemical fume hood.

e Avoid Contact: Avoid contact with skin and eyes. Do not ingest.[7]

» Hygiene: Wash hands thoroughly after handling. Eating, drinking, and smoking should be
prohibited in areas where this material is handled.[7]

Storage Procedures:
» Container: Store in a tightly closed container.[6]
o Conditions: Keep in a dry, cool, and well-ventilated place.[6]

e Incompatibilities: Keep away from strong oxidizing agents.

Spill and Emergency Procedures

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with
soap and water.[6]

Eye Contact: Rinse with pure water for at least 15 minutes.[6]

Ingestion: Rinse mouth with water.[6]
In all cases of significant exposure or if symptoms persist, seek medical attention.
Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid dust
formation.[6]
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o Containment: Prevent further leakage or spillage if it is safe to do so.[6]

e Clean-up: For solid spills, sweep up the material and place it into a designated hazardous
waste container. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and
place in a sealed container for disposal.[8]

Disposal Plan
Waste Product Disposal:

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[6]

e Do not discharge into sewer systems.[6]
Contaminated Packaging Disposal:

o Containers should be triple-rinsed (or equivalent) and can then be offered for recycling or
reconditioning.[6]

» Alternatively, packaging can be punctured to make it unusable for other purposes and then
disposed of in a sanitary landfill.[6]

Always follow local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Butyl D-glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647583#personal-protective-equipment-for-
handling-butyl-d-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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